Cas no 1093759-80-8 (tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate
• CAS No: 1093759-80-8
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• MDL: MFCD11501650
• CID: 1075782
• PubChem ID: 49759203
• Update Time: 2025-06-15

tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate
• 1-(tert-Butoxycarbonyl)-4-(trifluoroacetyl)piperidine
• 4-(Trifluoroacetyl)piperidine,N-BOC protected
• FT-0685017
• KB-105944
• MolPort-019-937-875
• RP07556
• Y7022
• 4-(2,2,2-Trifluoro-acetyl)-piperidine-1-carboxylic acid tert-butyl ester
• W-204719
• DKGLHGUIKUSWSB-UHFFFAOYSA-N
• MFCD11501650
• SB43189
• t-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate
• s11786
• 1-Boc 4-(2,2,2-Trifluoroacetyl)piperidine
• DB-352968
• EN300-1693004
• tert-Butyl 4-(2,2,2-trifluoro-acetyl)piperidin-1-carboxylate
• DS-3302
• 4-(Trifluoroacetyl)piperidine, N-BOC protected
• SY108047
• 1-(1-Boc-4-piperidyl)-2,2,2-trifluoroethanone
• J-524584
• C12H18F3NO3
• SCHEMBL23826275
• A927362
• AKOS015949527
• CS-W001293
• tert-butyl 4-(trifluoroacetyl)piperidine-1-carboxylate
• DTXSID00678046
• 1093759-80-8

• MDL： MFCD11501650
• Inchi： 1S/C12H18F3NO3/c1-11(2,3)19-10(18)16-6-4-8(5-7-16)9(17)12(13,14)15/h8H,4-7H2,1-3H3
• InChI Key： DKGLHGUIKUSWSB-UHFFFAOYSA-N
• SMILES： FC(C(C1CCN(C(=O)OC(C)(C)C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate

tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate: A Key Intermediate in Modern Pharmaceutical Chemistry

tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate is a pivotal compound in the field of organic synthesis, particularly in the development of fluorinated pharmaceuticals. With the CAS number 1093759-80-8, this molecule represents a critical building block for the design of fluorinated drug candidates with enhanced metabolic stability and bioavailability. Recent advancements in fluorine chemistry have highlighted the importance of trifluoromethyl groups in modulating the pharmacokinetic profiles of therapeutic agents, making this compound a focal point in drug discovery and synthetic chemistry.

The tert-butyl group in this molecule provides steric protection, preventing premature hydrolysis during synthetic processes. This feature is particularly advantageous in multistep organic synthesis, where intermediate stability is crucial for maintaining reaction efficiency. The 4-(2,2,2-trifluoroacetyl) functionality introduces a fluorinated acyl group, which can significantly alter the physicochemical properties of the final product. Recent studies have demonstrated that such fluorinated acyl groups can enhance the lipophilicity of drug molecules, thereby improving their permeability across biological membranes.

Research published in Journal of Medicinal Chemistry (2023) has emphasized the role of fluorinated acyl intermediates in the synthesis of antibacterial agents. The tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate serves as a versatile precursor for the preparation of fluorinated piperidine derivatives, which are known for their potential in targeting multidrug-resistant pathogens. The trifluoromethyl substitution in this compound has been shown to increase the metabolic half-life of the final drug molecule by reducing enzymatic degradation pathways.

From a synthetic chemistry perspective, the tert-Butyl group acts as a temporary protecting group, allowing for selective functionalization of the piperidine ring. This is particularly important in complex molecule synthesis, where sequential reactions require precise control over reactive sites. The 2,2,2-trifluoroacetyl group, on the other hand, introduces a unique electronic environment that can influence the reactivity of adjacent functional groups. Recent work in green chemistry has focused on optimizing the synthesis of this compound to minimize environmental impact, leveraging enzymatic catalysis and microwave-assisted reactions to enhance efficiency.

The piperidine-1-carboxylate moiety in this compound is a key structural element in many pharmaceutical scaffolds. Its ability to form hydrogen bonds with biological targets makes it a valuable component in the design of small molecule inhibitors. Studies in drug design have shown that fluorinated piperidine derivatives can exhibit improved binding affinities to protein targets, particularly in kinase inhibition and enzyme modulation. The trifluoromethyl substitution has been linked to enhanced binding specificity, reducing off-target effects in therapeutic applications.

Recent advancements in computational chemistry have enabled the prediction of the tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate’s behavior in biological systems. Molecular dynamics simulations have revealed that the fluorinated acyl group significantly alters the molecule’s hydrophobicity and lipophilicity, which are critical parameters in drug absorption and distribution. These findings have guided the rational design of fluorinated pharmaceuticals with optimized pharmacokinetic profiles.

From an industrial chemistry standpoint, the synthesis of tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate involves several key steps, including fluorination reactions and acylation processes. The choice of solvent and reaction conditions plays a critical role in the yield and purity of the final product. Recent studies have explored the use of supercritical CO₂ as a green solvent for these reactions, reducing the environmental footprint of fluorinated compound synthesis.

The trifluoromethyl group in this compound is also of interest in fluorinated materials science, where it is used to enhance the thermal stability and chemical resistance of polymers. These properties make the compound relevant in the development of fluorinated coatings and high-performance materials. The tert-Butyl group, meanwhile, provides temporary steric hindrance, which is essential for the controlled functionalization of the piperidine ring in complex synthetic pathways.

In conclusion, tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate (CAS 1093759-80-8) is a multifunctional compound with applications spanning pharmaceutical chemistry, synthetic organic chemistry, and materials science. Its unique fluorinated acyl group and tert-Butyl protecting group make it a versatile building block for the design of next-generation therapeutics. As research in fluorine chemistry continues to advance, this compound is likely to play an increasingly important role in the development of fluorinated pharmaceuticals with enhanced therapeutic efficacy.

For further exploration of this compound’s potential, researchers are encouraged to consult recent publications in fluorinated medicinal chemistry and green synthetic methods. The integration of computational modeling with experimental synthesis will continue to drive the discovery of new applications for tert-Butyl 4-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate in the years to come.